1-Bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene

Specification

• Molecular Formula: C7H2BrF4NO2
• Molecular Weight: 287.99 g/mol
• IUPAC Name: 1-bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C7H2BrF4NO2/c8-4-2-5(9)3(7(10,11)12)1-6(4)13(14)15/h1-2H
• Standard InChI Key: SYZJRXNIVUXIBH-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Br)F)C(F)(F)F
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Br)F)C(F)(F)F

Introduction

1-Bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene is a complex organic compound with a molecular formula of C7H2BrF4NO2 and a CAS number of 1360438-01-2. This compound is part of a broader class of halogenated and nitro-substituted benzene derivatives, which are often used in organic synthesis due to their reactivity and versatility.

Synthesis Methods

The synthesis of 1-Bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene typically involves multi-step reactions starting from simpler benzene derivatives. Common methods include electrophilic aromatic substitution reactions to introduce the nitro and halogen groups, followed by the introduction of the trifluoromethyl group through appropriate reagents.

Applications

This compound is primarily used as an intermediate in organic synthesis. Its reactive sites allow it to be transformed into various other compounds, which can have applications in pharmaceuticals, agrochemicals, or materials science. The presence of fluorine and trifluoromethyl groups can impart unique biological activities or physical properties to the final products.

Safety and Handling

Handling of 1-Bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene requires caution due to its potential reactivity and toxicity. It is advisable to use protective equipment, including gloves and safety glasses, and to work in a well-ventilated area or fume hood.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
1-Bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene	C7H2BrF4NO2	Not specified	1360438-01-2
1-Bromo-2-fluoro-4-nitro-5-(trifluoromethyl)benzene	C7H2BrF4NO2	287.99	1121586-27-3
1-Bromo-5-fluoro-2-iodo-4-(trifluoromethyl)benzene	C7H2BrF4I	368.893	1345472-21-0

Research Findings

Research on compounds like 1-Bromo-5-fluoro-2-nitro-4-(trifluoromethyl)benzene often focuses on their synthetic pathways and potential applications in various fields. The presence of multiple functional groups makes these compounds valuable for further modification and transformation into biologically active molecules or materials with specific properties.